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Abstract
This technical guide provides a comprehensive overview of the thermodynamic properties of 4-
Methylcyclohexanone (CAS No: 589-92-4), a significant intermediate in the synthesis of

pharmaceuticals and a widely used solvent. A thorough compilation of key thermodynamic

data, including physical properties, heat capacity, and enthalpy of vaporization, is presented to

support research, process development, and safety assessments. This document summarizes

quantitative data in structured tables for ease of reference and comparison. Furthermore, it

outlines the general experimental methodologies employed for the determination of these

critical parameters. Visual diagrams of experimental workflows are included to provide a clear

understanding of the underlying principles of these measurements.

Introduction
4-Methylcyclohexanone, a derivative of cyclohexanone, is a colorless to pale yellow liquid

with a faint, pleasant odor.[1] Its utility as a solvent and an intermediate in the synthesis of

various organic compounds, including pharmaceuticals, fragrances, and agrochemicals,

necessitates a thorough understanding of its physicochemical and thermodynamic properties.

[1] Accurate thermodynamic data is paramount for the design and optimization of chemical

processes, ensuring safe handling and storage, and for computational modeling of molecular
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interactions. This whitepaper serves as a centralized resource for researchers and

professionals, consolidating available data on the thermodynamic properties of 4-
Methylcyclohexanone.

Physical and Thermodynamic Properties
A compilation of the fundamental physical and thermodynamic properties of 4-
Methylcyclohexanone is presented below. These values have been aggregated from various

chemical databases and literature sources.

General Physical Properties
The basic physical characteristics of 4-Methylcyclohexanone are summarized in Table 1.

These properties are fundamental for its handling, storage, and use as a solvent.

Table 1: Physical Properties of 4-Methylcyclohexanone

Property Value Source(s)

Molecular Formula C₇H₁₂O [2]

Molecular Weight 112.17 g/mol [2]

Appearance Clear light yellow liquid [2]

Melting Point -40.6 °C to -41 °C [2]

Boiling Point 169 - 171.3 °C at 760 mmHg [2]

Density
0.914 - 0.934 g/cm³ (at 20-25

°C)
[2]

Refractive Index 1.441 - 1.452 (at 20 °C) [2]

Flash Point 40 - 48 °C (closed cup)

Solubility

Insoluble in water; soluble in

oils and non-polar organic

solvents.[1][2]

[1][2]

Thermodynamic Data
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Key thermodynamic parameters of 4-Methylcyclohexanone are crucial for process design and

safety calculations. These are detailed in Table 2.

Table 2: Thermodynamic Properties of 4-Methylcyclohexanone

Property Value Conditions Source(s)

Vapor Pressure 1.5 mmHg 25 °C [2]

20 hPa (15 mmHg) 65 °C

Heat of Vaporization

(ΔHvap)
40.6 kJ/mol

Liquid Heat Capacity

(Cp,liquid)
207.1 J/(mol·K) 290 K [3]

Gas Heat Capacity

(Cp,gas)
206.2 ± 0.8 J/(mol·K) 445 K [4]

211.3 ± 1.2 J/(mol·K) 450 K [4]

215.7 ± 1.6 J/(mol·K) 460 K [4]

218.8 ± 1.6 J/(mol·K) 470 K [4]

221.8 ± 1.8 J/(mol·K) 480 K [4]

224.8 ± 2.0 J/(mol·K) 490 K [4]

227.8 ± 2.5 J/(mol·K) 500 K [4]

Experimental Protocols for Thermodynamic
Property Determination
The accurate determination of thermodynamic properties relies on precise experimental

methodologies. While the specific, detailed protocols from the original publications for 4-
Methylcyclohexanone are not readily available, this section outlines the general and standard

procedures used for measuring key thermodynamic parameters of organic liquids.

Determination of Heat Capacity (Cp)
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The heat capacity of a substance, which is the amount of heat required to raise its temperature

by one degree, is a critical thermodynamic property. For liquids, this is typically measured using

calorimetry.

Methodology: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used thermal analysis technique to measure the

heat capacity of liquids. The instrument measures the difference in heat flow between a sample

and a reference as a function of temperature.

Experimental Workflow:

Calibration: The DSC instrument is calibrated for temperature and heat flow using standard

materials with known melting points and enthalpies of fusion.

Sample Preparation: A small, accurately weighed sample of 4-Methylcyclohexanone
(typically a few milligrams) is hermetically sealed in a sample pan. An empty, sealed pan is

used as a reference.

Measurement Scans: A three-step procedure is typically followed:

Baseline Scan: The instrument is run with two empty pans to obtain a baseline heat flow

curve.

Standard Scan: A standard material with a known heat capacity (e.g., sapphire) is run

under the same conditions.

Sample Scan: The sample of 4-Methylcyclohexanone is run under the identical

temperature program.

Data Analysis: The heat capacity of the sample is calculated by comparing the heat flow

signals from the three scans at a given temperature, using the known mass of the sample

and the standard.
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Figure 1: Workflow for heat capacity determination using DSC.

The gas-phase heat capacity data cited from the NIST database was determined by Vilcu R. in

1975, likely using a flow calorimetry method suitable for vapors.[4] The liquid-phase data from

Herz and Bloch in 1924 would have been determined using classical calorimetry techniques of

that era.[3]

Determination of Vapor Pressure
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Vapor pressure is a key indicator of a liquid's volatility and is essential for distillation design and

safety assessments.

Methodology: Ebulliometry or Isoteniscope Method

Ebulliometry involves measuring the boiling point of a liquid at different externally controlled

pressures. The isoteniscope method, a static technique, measures the pressure of the vapor in

equilibrium with the liquid at a given temperature.

Experimental Workflow (Isoteniscope Method):

Apparatus Setup: The isoteniscope, a U-shaped manometer, is filled with the liquid sample

(4-Methylcyclohexanone). The apparatus is connected to a pressure sensor and a vacuum

pump.

Degassing: The sample is typically degassed by gentle boiling under vacuum to remove any

dissolved air.

Temperature Control: The sample bulb is immersed in a constant-temperature bath.

Equilibrium Measurement: At a set temperature, the external pressure is adjusted until the

liquid levels in the U-tube manometer are equal, indicating that the external pressure is equal

to the vapor pressure of the sample.

Data Collection: The pressure and temperature are recorded. The process is repeated at

various temperatures to obtain a vapor pressure curve.

Enthalpy of Vaporization Calculation: The enthalpy of vaporization (ΔHvap) can be

determined from the slope of a plot of ln(P) versus 1/T, according to the Clausius-Clapeyron

equation.
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Figure 2: Workflow for vapor pressure determination.
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Conclusion
This technical guide has consolidated the key thermodynamic and physical properties of 4-
Methylcyclohexanone from available literature and databases. The provision of these data in

a structured format, alongside an overview of the standard experimental methodologies for

their determination, aims to support the activities of researchers, scientists, and drug

development professionals. A comprehensive understanding of these properties is

indispensable for the effective and safe application of 4-Methylcyclohexanone in both

laboratory and industrial settings. Future experimental work could focus on re-evaluating some

of the older data using modern analytical techniques to further refine these critical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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